molecular formula C7H9BrO B8291966 1-Bromo-5-vinyloxy-cyclopentene

1-Bromo-5-vinyloxy-cyclopentene

Cat. No.: B8291966
M. Wt: 189.05 g/mol
InChI Key: SVYLWDRRTDLTGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-5-vinyloxy-cyclopentene is a useful research compound. Its molecular formula is C7H9BrO and its molecular weight is 189.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9BrO

Molecular Weight

189.05 g/mol

IUPAC Name

1-bromo-5-ethenoxycyclopentene

InChI

InChI=1S/C7H9BrO/c1-2-9-7-5-3-4-6(7)8/h2,4,7H,1,3,5H2

InChI Key

SVYLWDRRTDLTGJ-UHFFFAOYSA-N

Canonical SMILES

C=COC1CCC=C1Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 2-bromo-cyclopent-2-enol (Intermediate D3) (21.7 g, 133.1 mmol) in ethyl vinyl ether (300 mL) was treated with Hg(OAc)2 (31.8 g, 99 mmol) at rt for 60 h. The mixture was quenched with 5% NaOH (150 mL) and filtered through celite. The residue was concentrated to yield 1-bromo-5-vinyloxy-cyclopentene as a pale yellow oil, 14.2 g (46%). 1-Bromo-5-vinyloxy-cyclopentene (14.1 g, 74.4 mmol) in toluene was heated in a re-sealable tube at 130° C. for 24 h. (2-Bromo-cyclopent-2-enyl)-acetaldehyde (Intermediate ONE 1) was isolated after flash chromatography on silica gel with hexanes to 5% ethyl acetate:hexanes, 10.4 g (74%).
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21.7 g
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300 mL
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31.8 g
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catalyst
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Synthesis routes and methods II

Procedure details

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